Cas no 2680830-80-0 (2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)
2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28287143
- 2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
- 2680830-80-0
- 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
-
- Inchi: 1S/C12H12ClNO5/c1-3-6-19-12(17)14-8-5-4-7(11(15)16)9(13)10(8)18-2/h3-5H,1,6H2,2H3,(H,14,17)(H,15,16)
- InChI Key: WGYVKKZIGWXSLK-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=CC(=C1OC)NC(=O)OCC=C
Computed Properties
- Exact Mass: 285.0404002g/mol
- Monoisotopic Mass: 285.0404002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 84.9Ų
2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28287143-1g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 1g |
$1958.0 | 2023-09-08 | ||
| Enamine | EN300-28287143-5g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 5g |
$5677.0 | 2023-09-08 | ||
| Enamine | EN300-28287143-10g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 10g |
$8418.0 | 2023-09-08 | ||
| Enamine | EN300-28287143-0.05g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 0.05g |
$1645.0 | 2023-09-08 | ||
| Enamine | EN300-28287143-0.1g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 0.1g |
$1723.0 | 2023-09-08 | ||
| Enamine | EN300-28287143-0.25g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 0.25g |
$1801.0 | 2023-09-08 | ||
| Enamine | EN300-28287143-0.5g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 0.5g |
$1880.0 | 2023-09-08 | ||
| Enamine | EN300-28287143-1.0g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 1g |
$2101.0 | 2023-05-25 | ||
| Enamine | EN300-28287143-2.5g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 2.5g |
$3837.0 | 2023-09-08 | ||
| Enamine | EN300-28287143-5.0g |
2-chloro-3-methoxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680830-80-0 | 5g |
$6092.0 | 2023-05-25 |
2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
Introduction to 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680830-80-0)
2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by its CAS number 2680830-80-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its complex functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a chloro substituent, a methoxy group, and an amino group linked to a propenyl ether moiety makes this molecule a versatile scaffold for further chemical modifications and biological investigations.
The structure of 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid encompasses several key functional elements that are of particular interest in medicinal chemistry. The chloro group at the 2-position introduces electrophilicity, making the molecule susceptible to nucleophilic substitution reactions, which is a common strategy in drug design. The methoxy group at the 3-position provides a hydrophobic interaction surface and can influence the metabolic stability of the compound. Additionally, the amino group attached to a propenyl ether (vinyl ether) moiety at the 4-position suggests potential for further derivatization, such as amide or urea formation, which are common in the development of bioactive molecules.
In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in modulating various biological pathways, including inflammatory responses, pain perception, and metabolic regulation. The specific arrangement of functional groups in 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid makes it an attractive candidate for investigating its pharmacological effects. For instance, the combination of a chloro substituent and an amino group can enhance binding affinity to certain enzyme targets, while the propenyl ether moiety may contribute to membrane permeability and bioavailability.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been leveraging benzoic acid derivatives to develop drugs with improved efficacy and reduced side effects. The structural features of 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid align well with current trends in drug discovery, particularly in targeting neurological disorders and chronic inflammatory conditions. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).
The synthetic pathways for 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are also of considerable interest. The synthesis typically involves multi-step reactions starting from commercially available aromatic precursors. Key steps include chlorination, methylation, and introduction of the propenyl ether carbamate functionality. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of optimizing reaction conditions to ensure scalability for pharmaceutical production.
From a computational chemistry perspective, 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been subjected to molecular modeling studies to predict its binding interactions with biological targets. Computational methods such as molecular dynamics simulations and docking studies have provided valuable insights into how this compound might interact with proteins involved in disease pathways. These studies often reveal key pharmacophoric elements within the molecule that are critical for binding affinity and selectivity. Such computational insights are instrumental in guiding experimental efforts towards optimizing lead compounds for drug development.
The pharmacokinetic properties of 2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound may exhibit moderate solubility in water and lipids, which could influence its oral bioavailability and tissue distribution. Further studies are needed to fully characterize these properties and identify potential metabolic pathways that may lead to degradation or activation.
One notable area where benzoic acid derivatives have shown promise is in the treatment of neurological disorders. Research has indicated that certain benzoic acid analogs can modulate neurotransmitter release and receptor activity, making them candidates for treating conditions such as epilepsy and chronic pain syndromes. The structural features of 2-chloro-3-methoxy-4-{(propenyl-oxy)carbonylamino}benzoic acid, particularly the presence of an amino group linked to an ether moiety, suggests potential interactions with neurotransmitter receptors or ion channels. This hypothesis is currently being explored through both experimental synthesis and computational modeling.
In conclusion, 2680830-80-0 represents a significant compound in pharmaceutical research due to its complex structure and diverse functional groups. Its potential applications in modulating biological pathways related to inflammation、pain、and possibly neurological disorders make it a valuable scaffold for further investigation。Ongoing research aims to elucidate its pharmacological effects、optimize synthetic routes、and explore its pharmacokinetic profile。As our understanding of biochemical mechanisms continues to evolve,compounds like 2680830-80-0 will undoubtedly play an important role in advancing therapeutic strategies。
2680830-80-0 (2-chloro-3-methoxy-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)